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Compound of Interest

Compound Name: Phenylsulfamide

Cat. No.: B095276

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The term "phenylsulfamide” can be ambiguous and is often used interchangeably to refer to
two distinct chemical entities: Benzenesulfonamide and N-Phenylsulfamide. This guide will
primarily focus on benzenesulfonamide, a foundational structure in medicinal chemistry, while
also providing available information on N-phenylsulfamide to ensure clarity.

Benzenesulfonamide: The Core Structure

Benzenesulfonamide consists of a phenyl group attached to a sulfonamide group. It serves as
a critical building block in the synthesis of a wide array of pharmaceutical drugs, including
antibacterial agents, diuretics, and anticancer therapies.[1][2] Its derivatives are noted for their
ability to inhibit carbonic anhydrase, making them relevant in the treatment of various diseases.

[3][4]

Chemical Structure and Identification

The chemical structure of benzenesulfonamide is characterized by a benzene ring directly
bonded to a sulfonyl group, which is in turn bonded to an amino group.

Caption: Chemical structure of Benzenesulfonamide.
o |[UPAC Name: benzenesulfonamide[5]

o CAS Number: 98-10-2[5]
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e Molecular Formula: CeH7NO2S[5]

e Synonyms: Phenylsulfonamide, Benzenesulphonamide[5][6]

Quantitative Chemical Properties

The following table summarizes key quantitative data for benzenesulfonamide.

Property Value Source(s)
Molecular Weight 157.19 g/mol [3][5]
Melting Point 149-152 °C [3]

Boiling Point 315.5 £ 25.0 °C (Predicted) [3]

Water Solubility 4.3 g/Lat16°C [2][7]
Solubility in Methanol 25 mg/mL [21[7]

pKa 10.1 at 25 °C [2][3]
Appearance White to off-white crystalline 18]

powder

Experimental Protocols

A general laboratory procedure for the synthesis of benzenesulfonamide from benzenethiol is
as follows:

Materials:

Benzenethiol

lodine (12)

Acetonitrile

Ammonia (25% in H20)

tert-Butyl hydroperoxide (TBHP, 70 wt. % in H20)
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o Ethyl acetate
e Pentane
e Distilled water
Procedure:

e To a 25 mL tube equipped with a stirring bar, add benzenethiol (1 mmol) and iodine (20
mol%).

e Inject 1 mL of acetonitrile, 5 equivalents of aqueous ammonia, and 5 equivalents of TBHP.
o Seal the tube and heat the reaction mixture to 100 °C for 16 hours.

 After the reaction is complete, cool the mixture to room temperature.

e Quench the reaction with distilled water.

o Extract the aqueous solution with ethyl acetate.

» Purify the crude product by column chromatography using a mixture of ethyl acetate and
pentane (1:4 ratio) as the eluent to obtain pure benzenesulfonamide.[9]

Sample Preparation:

Weigh approximately 5-10 mg of dry benzenesulfonamide into a clean, dry vial.

Add 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-des.

Gently swirl the vial to ensure complete dissolution.

Transfer the solution to a 5 mm NMR tube.[10]
IH NMR Spectral Data (in DMSO-ds):
e 0 7.85 ppm (multiplet, 2H): Aromatic protons ortho to the sulfonamide group.[11]

e 0 7.58 ppm (multiplet, 3H): Aromatic protons meta and para to the sulfonamide group.[11]
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e 0 7.37 ppm (singlet, 2H): Protons of the NH2 group.[11]

D20 Exchange for N-H Proton Identification: To confirm the N-H proton signal, a D20 exchange
experiment can be performed. After acquiring the initial *H NMR spectrum, add a drop of
deuterium oxide (D20) to the NMR tube, shake well, and re-acquire the spectrum. The signal
corresponding to the N-H protons should disappear or significantly decrease in intensity.[10]

Caption: General workflow for NMR analysis of Benzenesulfonamide.

The IR spectrum of benzenesulfonamide shows characteristic absorption bands for its
functional groups.[12]

e N-H stretching: Asymmetric and symmetric stretching vibrations are typically observed in the
range of 3473-3345 cm~1.[12]

e S=0 stretching: Strong absorption bands for asymmetric and symmetric stretching of the
sulfonyl group appear in the ranges of 1383-1318 cm~* and 1150s cm™1, respectively.

» S-N stretching: This vibration is observed in the region of 939-915 cm~1.[13]

Mass spectrometry data for benzenesulfonamide can be obtained using various ionization
techniques. The molecular ion peak [M]+ is observed at m/z 157.

N-Phenylsulfamide

N-Phenylsulfamide is a sulfamide derivative where one of the amide nitrogens is substituted
with a phenyl group. It is structurally distinct from benzenesulfonamide.

Chemical Structure and Identification

Caption: Chemical structure of N-Phenylsulfamide.
o |[UPAC Name: N-phenylsulfamide
e Molecular Formula: CeHsN202S

Detailed experimental data for the parent N-phenylsulfamide is less commonly reported in
readily accessible literature compared to its numerous derivatives, such as N,N-dimethyl-N'-
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phenylsulfamide.[14]

Signaling Pathways and Biological Activity

While the parent benzenesulfonamide is a carbonic anhydrase inhibitor, its primary role in drug
development is often as a scaffold.[15] Modifications to the phenyl ring and the sulfonamide
nitrogen lead to a vast library of compounds with diverse biological activities. For instance,
many well-known "sulfa drugs" are derivatives of benzenesulfonamide. The specific signaling
pathways modulated are highly dependent on the nature of these substitutions. The core
benzenesulfonamide structure itself is not typically associated with complex signaling pathway
diagrams in the way a more complex drug molecule would be.

In summary, benzenesulfonamide is a well-characterized and versatile chemical compound
with significant importance in medicinal chemistry. Its straightforward synthesis and the wealth
of available spectral data make it an ideal starting point for the development of new therapeutic
agents. While N-phenylsulfamide is a distinct chemical entity, it is less commonly encountered
as a parent compound in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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